Benzyl 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)acetate

• IUPAC Name: benzyl 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)acetate
• InChI: InChI=1S/C19H14N2O3S/c22-16(23-10-13-6-2-1-3-7-13)11-25-19-18-17(20-12-21-19)14-8-4-5-9-15(14)24-18/h1-9,12H,10-11H2
• InChI Key: GYUBMYDXGKDAHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43
• Molecular Formula: C19H14N2O3S
• Molecular Weight: 350.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods, but the specific structure of Benzyl 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)acetate is not provided in the search results.

Chemical Reactions Analysis

The chemical reactions involving this compound are not detailed in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, these specific properties for this compound are not provided in the search results.

Scientific Research Applications

Anticancer Properties

Benzyl 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)acetate and its derivatives have been explored for their potential anticancer properties. A study on the synthesis and biological evaluation of certain compounds showed promise as anticancer drugs. These compounds selectively inhibit histone deacetylase (HDAC) 1-3 and 11 at submicromolar concentrations, blocking cancer cell proliferation and inducing apoptosis, demonstrating significant antitumor activity in vivo (Zhou et al., 2008).

Corrosion Inhibition

Some derivatives of this compound have been studied for their corrosion inhibition properties. They have shown to be effective corrosion inhibitors for mild steel in hydrochloric acid solution, revealing a good inhibition efficiency even at very low concentrations (Ashassi-Sorkhabi et al., 2005).

Antibacterial and Antifungal Activities

Research on the synthesis of some 3-(4-aryl-benzofuro[3,2-b]pyridin-2-yl)coumarins has shown that these compounds possess antibacterial activity against Escherichia coli and Bacillus subtillis, as well as antifungal activity against Aspergillus niger. This demonstrates the potential of this compound derivatives in treating microbial infections (Patel et al., 2012).

Anti-inflammatory and Analgesic Activities

Another study on the synthesis, pharmacological, and biological screening of novel pyrimidine derivatives, including those related to this compound, revealed that some compounds exhibit excellent anti-inflammatory activities compared to standard drugs like diclofenac sodium. Additionally, moderate analgesic activities were observed, indicating their potential use in treating pain and inflammation (Bhat et al., 2014).

Insecticidal and Antimicrobial Potentials

The synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation showed that these compounds have been evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. This indicates a broad range of biological applications for this compound derivatives in protecting crops and combating bacterial infections (Deohate et al., 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. The specific mechanism of action for Benzyl 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)acetate is not provided in the search results.

Safety and Hazards

Information about the safety and hazards of a compound is important for handling and storage. The specific safety and hazards information for Benzyl 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)acetate is not provided in the search results.